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Compound of Interest

Compound Name: Latamoxef sodium

Cat. No.: B1677418 Get Quote

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

This document provides detailed guidelines and protocols for the preparation of stable stock

solutions of Latamoxef sodium, a broad-spectrum oxacephem antibiotic. Adherence to these

protocols is crucial for ensuring the reproducibility and accuracy of experimental results.

Introduction
Latamoxef sodium is a synthetic, beta-lactam antibiotic effective against a wide range of

Gram-positive and Gram-negative bacteria.[1] Its mechanism of action involves the inhibition of

bacterial cell wall synthesis.[2] Accurate and consistent preparation of Latamoxef sodium
solutions is fundamental for in vitro and in vivo studies. This document outlines the chemical

properties, solubility, and stability of Latamoxef sodium and provides a detailed protocol for

preparing stable stock solutions.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of Latamoxef sodium is essential

for its proper handling and storage.
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Property Value

Molecular Formula C₂₀H₁₈N₆Na₂O₉S

Molecular Weight 564.44 g/mol [3]

Appearance White to pale yellow powder

CAS Number 64953-12-4

Solubility of Latamoxef Sodium
Latamoxef sodium exhibits good solubility in several common laboratory solvents. The choice

of solvent will depend on the specific experimental requirements.

Solvent Solubility Notes

Water ≥ 50 mg/mL[2]

Yields a clear to very slightly

hazy, colorless to faint yellow

solution.

Dimethyl Sulfoxide (DMSO) ≥ 100 mg/mL[3]

Use of fresh, anhydrous

DMSO is recommended as

hygroscopic DMSO can reduce

solubility.[1][3] Sonication may

be required to aid dissolution.

[1]

Phosphate-Buffered Saline

(PBS), pH 7.4
≥ 130 mg/mL

Sonication may be needed to

achieve complete dissolution.

[1]

Ethanol Insoluble[3]

Stability and Storage of Latamoxef Sodium
Solutions
Proper storage is critical to maintain the integrity and activity of Latamoxef sodium solutions.
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Solid Form
When stored as a dry powder, Latamoxef sodium is stable for at least four years at -20°C.[2]

Stock Solutions
For long-term storage, it is recommended to prepare concentrated stock solutions and store

them in aliquots to avoid repeated freeze-thaw cycles.[1]

Storage Temperature Solvent Duration

-80°C DMSO or Water Up to 6 months[1]

-20°C DMSO or Water Up to 1 month[1]

Note: It is crucial to store solutions under nitrogen and away from moisture to prevent

degradation.[1]

Working Solutions and Short-Term Stability
Aqueous solutions of Latamoxef sodium are not recommended for storage for more than one

day.[2] For in vivo experiments, it is advised to prepare fresh working solutions daily.[1]

The stability of beta-lactam antibiotics, including Latamoxef, in cell culture media at 37°C can

be limited. Studies on other beta-lactams have shown half-lives ranging from as short as 2

hours to over 6 hours in various growth media.[1][2] This degradation can significantly impact

the effective concentration of the antibiotic over the course of an experiment. Therefore, for

multi-day in vitro assays, frequent replacement of the culture medium containing Latamoxef
sodium is strongly recommended to maintain the desired concentration.

Experimental Protocols
Protocol for Preparation of a 100 mg/mL Stock Solution
in DMSO
Materials:

Latamoxef sodium powder
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical centrifuge tubes (e.g., 1.5 mL or 2 mL)

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Sterile 0.22 µm syringe filter and syringe

Procedure:

Weighing: In a sterile microcentrifuge tube, accurately weigh the desired amount of

Latamoxef sodium powder. For example, to prepare 1 mL of a 100 mg/mL stock solution,

weigh 100 mg of the powder.

Dissolution: Add the appropriate volume of anhydrous DMSO to the tube. For a 100 mg/mL

solution, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. If necessary,

use a sonicator to aid dissolution.[1]

Sterilization (Optional but Recommended): For applications requiring sterility, filter the stock

solution through a sterile 0.22 µm syringe filter into a new sterile tube.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. Store the aliquots at -20°C for up to one month or at -80°C for up to

six months.[1] Avoid repeated freeze-thaw cycles.

Protocol for Preparation of a 50 mg/mL Stock Solution in
Sterile Water
Materials:

Latamoxef sodium powder
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Sterile, nuclease-free water

Sterile, conical centrifuge tubes (e.g., 1.5 mL or 2 mL)

Calibrated analytical balance

Vortex mixer

Sterile 0.22 µm syringe filter and syringe

Procedure:

Weighing: In a sterile microcentrifuge tube, weigh the desired amount of Latamoxef sodium
powder. For example, to prepare 1 mL of a 50 mg/mL stock solution, weigh 50 mg of the

powder.

Dissolution: Add the appropriate volume of sterile water to the tube. For a 50 mg/mL solution,

add 1 mL of sterile water.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. The solution

should be clear to very slightly hazy and colorless to faint yellow.

Sterilization: Filter the stock solution through a sterile 0.22 µm syringe filter into a new sterile

tube.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. Store the aliquots at -20°C for up to one month or at -80°C for up to

six months. Remember that aqueous solutions are less stable and should be used promptly

after thawing.[2]

Visualized Workflows
The following diagrams illustrate the key workflows described in this document.
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Workflow for Preparation of Latamoxef Sodium Stock Solution

1. Weighing

2. Dissolution

3. Sterilization (Optional)

4. Aliquoting & Storage

Accurately weigh
Latamoxef sodium powder

Add appropriate volume
of chosen solvent

(e.g., DMSO or Water)

Vortex thoroughly
(Sonicate if necessary)

Filter through a
0.22 µm sterile filter

Aliquot into single-use tubes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing Latamoxef sodium stock solution.
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Decision Logic for Solvent and Storage Selection

Start: Need Latamoxef
Sodium Solution

Choose Solvent Experiment Type

DMSO

High Concentration

Water/PBS

Aqueous System

Determine Storage
Duration

Long-term
(>1 month)

Short-term
(<1 month)

Store at -80°C Store at -20°C

Prepare Fresh Daily

In Vitro Cell Culture In Vivo

Consider frequent
media changes

Click to download full resolution via product page

Caption: Decision logic for solvent and storage selection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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